![molecular formula C17H15ClN2O6S B2384282 3-(3-{[(4-chlorophenyl)sulfonyl]methyl}-4-nitrophenyl)-3-oxopropanal O-methyloxime CAS No. 303145-56-4](/img/structure/B2384282.png)
3-(3-{[(4-chlorophenyl)sulfonyl]methyl}-4-nitrophenyl)-3-oxopropanal O-methyloxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-(3-{[(4-chlorophenyl)sulfonyl]methyl}-4-nitrophenyl)-3-oxopropanal O-methyloxime” is a chemical substance with the CAS Number: 303145-56-4 . It is also known as “Benzenepropanal, 3-[[(4-chlorophenyl)sulfonyl]methyl]-4-nitro-β-oxo-, 1-(O-methyloxime)” and "(3E)-1-{3-[(4-chlorobenzenesulfonyl)methyl]-4-nitrophenyl}-3-(methoxyimino)propan-1-one" .
Physical And Chemical Properties Analysis
The physical and chemical properties such as density, melting point, boiling point, etc. of this compound can be found on various chemical databases .Scientific Research Applications
Organophosphorus Compounds (OPCs) Poisoning Prevention
Studies on organophosphorus compounds, which are chemically related to the compound due to their interaction with cholinesterase enzymes, indicate significant research into developing protective agents against OPC poisoning. One study highlights the efficacy of experimental oxime K-27 as a promising broad-spectrum prophylactic agent against OPC exposure, emphasizing its superior protective capabilities compared to FDA-approved treatments (Lorke & Petroianu, 2018). This suggests that research into chemicals with similar functional groups could focus on developing antidotes or protective measures against toxic exposures.
Environmental Impact of ChlorophenolsResearch assessing the environmental impact of chlorophenols, which share the chlorophenyl group with the compound of interest, reveals their moderate to high persistence and toxicity to aquatic life, depending on environmental conditions (Krijgsheld & Gen, 1986). This area of study could inform investigations into the environmental fate, degradation pathways, and potential ecotoxicological impacts of similar compounds, including "3-(3-{[(4-chlorophenyl)sulfonyl]methyl}-4-nitrophenyl)-3-oxopropanal O-methyloxime."
Antioxidant Activity Analysis
The study of antioxidants and their mechanisms offers a framework for exploring the chemical reactivities and potential biological applications of various compounds, including those with nitrophenyl groups. A review on analytical methods for determining antioxidant activity discusses the relevance and applicability of these methods across different fields, potentially guiding research on the antioxidant capabilities of new compounds (Munteanu & Apetrei, 2021).
Properties
IUPAC Name |
(3E)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]-3-methoxyiminopropan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O6S/c1-26-19-9-8-17(21)12-2-7-16(20(22)23)13(10-12)11-27(24,25)15-5-3-14(18)4-6-15/h2-7,9-10H,8,11H2,1H3/b19-9+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDOOGIYKLAQFNN-DJKKODMXSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=CCC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])CS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C/CC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])CS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.